Cas no 152502-85-7 (2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-(fluoromethyl)-b-D-arabinofuranosyl]-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-(fluoromethyl)-b-D-arabinofuranosyl]-
• CAS No: 152502-85-7
• MF: C₁₀H₁₄FN₃O₄
• MW: 259.234265804291
• CID: 146121
• PubChem ID: 21121840
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-(fluoromethyl)-b-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-(fluoromethyl)-b-D-arabinofuranosyl]-
• 4-amino-1-[(3S,4S,5R)-3-(fluoromethyl)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 1-(2-Deoxy-2-C-fluoromethylarabinofuranosyl)cytosine
• 1-(Dcfmeara)cytosine
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2-(fluoromethyl)-beta-D-arabinofuranosyl)-
• 4-amino-1-[2-deoxy-2-(fluoromethyl)-D-arabinofuranosyl]pyrimidin-2(1H)-one
• CHEMBL3143540
• 152502-85-7
• 4-amino-1-[(2R,3S,4S,5R)-3-(fluoromethyl)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one

• Inchi： 1S/C10H14FN3O4/c11-3-5-8(16)6(4-15)18-9(5)14-2-1-7(12)13-10(14)17/h1-2,5-6,8-9,15-16H,3-4H2,(H2,12,13,17)/t5-,6+,8-,9+/m0/s1
• InChI Key： GWIVLMCBGFOGLA-JWIUVKOKSA-N
• SMILES： FC[C@@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 259.096834
• Monoisotopic Mass: 259.096834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.72
• Boiling Point: 519.9°Cat760mmHg
• Flash Point: 268.2°C
• Refractive Index: 1.672